5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole

• IUPAC Name: 5-methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole
• InChI: InChI=1S/C13H16N2OS/c1-10-7-12(14-16-10)8-15-5-2-3-13(15)11-4-6-17-9-11/h4,6-7,9,13H,2-3,5,8H2,1H3
• InChI Key: UJEWOAGWILSEQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCCC2C3=CSC=C3
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol

Description

5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen in its structure. This compound has been synthesized using various methods and has shown promising results in various scientific applications.

Mechanism of Action

The mechanism of action of 5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole is not yet fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been reported to inhibit the production of pro-inflammatory cytokines and to have antibacterial activity.
Biochemical and Physiological Effects:
Studies have shown that 5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole has various biochemical and physiological effects. It has been reported to decrease the expression of oncogenes and increase the expression of tumor suppressor genes. It has also been reported to decrease the production of reactive oxygen species and to increase the activity of antioxidant enzymes. Additionally, it has been reported to decrease the levels of pro-inflammatory cytokines and to increase the levels of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole in lab experiments is its potential as a multi-targeted agent. It has been reported to have anti-cancer, anti-inflammatory, and anti-bacterial properties, which makes it a promising candidate for various scientific applications. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions related to 5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole. One direction is to study its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as an anti-viral agent. Additionally, future studies could focus on improving the solubility of this compound to make it more usable in lab experiments.
Conclusion:
In conclusion, 5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole is a promising compound that has shown potential in various scientific applications. Its anti-cancer, anti-inflammatory, and anti-bacterial properties make it a promising candidate for further research. Future studies could focus on its potential as a treatment for neurological disorders and as an anti-viral agent. However, its low solubility in water remains a limitation that needs to be addressed.

Synthesis Methods

The synthesis of 5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole has been reported using different methods. One of the methods involves the reaction of 5-methyl-3-formyl-1,2-oxazole with 2-thiophen-3-ylpyrrolidine in the presence of a catalyst. Another method involves the reaction of 5-methyl-3-formyl-1,2-oxazole with 2-thiophen-3-ylpyrrolidine in the presence of a base. The yield of the compound varies depending on the method used.

Scientific Research Applications

5-Methyl-3-[(2-thiophen-3-ylpyrrolidin-1-yl)methyl]-1,2-oxazole has shown promising results in various scientific applications. It has been studied for its potential use as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.